Pyridine, 2-chloro-5-(chlorodifluoromethoxy)-

• IUPAC Name: 2-chloro-5-[chloro(difluoro)methoxy]pyridine
• InChI: InChI=1S/C6H3Cl2F2NO/c7-5-2-1-4(3-11-5)12-6(8,9)10/h1-3H
• InChI Key: WHUYCOMPLSDMQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1OC(F)(F)Cl)Cl
• Molecular Formula: C6H3Cl2F2NO
• Molecular Weight: 213.99 g/mol
• CAS No.: 1286776-73-5

Description

Pyridine, 2-chloro-5-(chlorodifluoromethoxy)- is a useful research compound. Its molecular formula is C6H3Cl2F2NO and its molecular weight is 213.99. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

One area of research has focused on the reactivity of pyridine compounds in chemical synthesis. For instance, the interaction of pyridine with caesium fluoroxysulphate has been studied, revealing the production of various products including 2-fluoropyridine and 2-pyridyl fluorosulphonate, among others. This study demonstrates the compound's potential in synthetic chemistry for producing diverse chemical structures under different solvent conditions (Stavber & Zupan, 1990).

Environmental Applications

Another significant application of pyridine derivatives is in environmental science, particularly in the photocatalytic degradation of hazardous substances. Research has investigated the kinetics and mechanisms of photolytic and TiO2-photocatalytic degradation of substituted pyridines, including 2-chloropyridine. These studies are crucial for developing effective methods to remove toxic pyridine derivatives from wastewaters, thus mitigating their impact on ecosystems and human health (Stapleton et al., 2010).

Advanced Material Research

The compound's utility extends to the development of advanced materials. For example, a study on a series of pyridine-modified analogues, including those with halogen substituents, has explored their affinity for nicotinic acetylcholine receptors. Such research has implications for the design of pharmacological probes and the development of new materials with potential medical applications (Koren et al., 1998).

Spectroscopic and Structural Analysis

Further investigations into pyridine derivatives have included spectroscopic and structural analyses, such as the study of 2-hydrazino-6-methyl-4-(methoxymethyl)-5-nitropyridine-3-carbonitrile. These studies provide valuable insights into the molecular structure and behavior of these compounds, which can inform their applications in various chemical contexts (Tranfić et al., 2011).

Magnetic and Optical Properties

Additionally, research into nonanuclear lanthanide clusters incorporating pyridine derivatives has unveiled materials with unique magnetic and optical properties. Such findings are significant for the development of materials with specific functionalities, such as single-molecule magnetism and photoluminescence, which have potential applications in data storage and sensing technologies (Alexandropoulos et al., 2011).

Future Directions

The development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold is highly needed in medicinal and agricultural chemistry. This will allow for the creation of more diverse functional groups and the potential for new applications in various fields of research and industry.